4-[1-(naphthalene-2-sulfonyl)piperidine-4-carbonyl]morpholine

• IUPAC Name: 1-(5-chloro-2-methoxyphenyl)sulfonyl-N-ethylpiperidine-4-carboxamide
• InChI: InChI=1S/C15H21ClN2O4S/c1-3-17-15(19)11-6-8-18(9-7-11)23(20,21)14-10-12(16)4-5-13(14)22-2/h4-5,10-11H,3,6-9H2,1-2H3,(H,17,19)
• InChI Key: PWGXNDFQJVHBHE-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)C1CCN(CC1)S(=O)(=O)C2=C(C=CC(=C2)Cl)OC
• Molecular Formula: C15H21ClN2O4S
• Molecular Weight: 360.9 g/mol

Description

4-[1-(naphthalene-2-sulfonyl)piperidine-4-carbonyl]morpholine is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is a potent inhibitor of several enzymes, including the serine protease thrombin and the cysteine protease caspase-3.

Mechanism of Action

The mechanism of action of 4-[1-(naphthalene-2-sulfonyl)piperidine-4-carbonyl]morpholine involves binding to the active site of the enzyme and blocking its activity. This compound is a reversible inhibitor of thrombin and a non-competitive inhibitor of caspase-3. The binding of this compound to the enzyme active site is specific and involves several interactions, including hydrogen bonding and hydrophobic interactions.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-[1-(naphthalene-2-sulfonyl)piperidine-4-carbonyl]morpholine have been extensively studied. Inhibition of thrombin by this compound results in the prevention of blood clotting. Inhibition of caspase-3 by this compound results in the prevention of apoptosis. These effects have potential therapeutic applications in cardiovascular diseases and cancer.

Advantages and Limitations for Lab Experiments

The advantages of using 4-[1-(naphthalene-2-sulfonyl)piperidine-4-carbonyl]morpholine in lab experiments include its high potency and specificity for thrombin and caspase-3. This compound is also relatively easy to synthesize and purify. The limitations of using this compound in lab experiments include its potential toxicity and the need for careful handling and storage.

Future Directions

For research on this compound include the optimization of its synthesis and purification methods, the development of new analogs with improved potency and selectivity, and the evaluation of its potential therapeutic applications in cardiovascular diseases and cancer.

Synthesis Methods

The synthesis of 4-[1-(naphthalene-2-sulfonyl)piperidine-4-carbonyl]morpholine involves several steps. The starting material is naphthalene-2-sulfonyl chloride, which is reacted with piperidine to form 1-(naphthalene-2-sulfonyl)piperidine. This intermediate is then reacted with morpholine and carbonyldiimidazole to form the final product. The synthesis of this compound has been optimized to yield high purity and high yield.

Scientific Research Applications

4-[1-(naphthalene-2-sulfonyl)piperidine-4-carbonyl]morpholine has been extensively studied for its potential applications in scientific research. This compound is a potent inhibitor of several enzymes, including thrombin and caspase-3, which are involved in blood clotting and apoptosis, respectively. Inhibition of these enzymes has potential therapeutic applications in cardiovascular diseases and cancer.